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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721

An In-depth Technical Guide to the Properties of Barium Dichromate: Dihydrate vs. Anhydrous
Forms

Introduction

Barium dichromate, an inorganic compound composed of barium cations (Ba2*) and
dichromate anions (Cr20727), exists in two primary forms: the anhydrous salt (BaCr20~7) and its
dihydrate (BaCr207-2H20). The presence of water of crystallization in the dihydrate form
imparts distinct physical and chemical properties compared to its anhydrous counterpart. A
thorough understanding of these differences is critical for researchers, scientists, and drug
development professionals who may utilize this compound in synthesis, as an oxidizing agent,
or in materials science. This technical guide provides a comparative analysis of the two forms,
detailing their properties, synthesis, and characterization methodologies.

Core Physicochemical Properties

The fundamental properties of barium dichromate are significantly influenced by the presence
of water of hydration. The dihydrate form incorporates two water molecules into its crystal
lattice, which affects its molecular weight, crystal structure, and thermal stability.[1] The
anhydrous form, lacking these water molecules, possesses a higher density and a different
thermal decomposition profile. A summary of their key quantitative properties is presented
below for direct comparison.
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Barium Dichromate Anhydrous Barium
Property . .

Dihydrate Dichromate
Molecular Formula BaCr207-2H20][2] BaCr207[3]
Molecular Weight 389.35 g/mol [4] 353.31 g/mol [1][3]

Brownish-red needles or Brownish-red needles or
Appearance ) )

crystalline masses[5][6][7] crystalline masses|[5][6][7]
Crystal Structure Monoclinic[1] Not specified in search results

. Decomposed by water, Soluble  Decomposed by water, Soluble

Solubility

in acids[2][5][6][7] in acids[5][6][7]

Synthesis and Interconversion

The synthesis of barium dichromate relies on the chemical equilibrium between chromate
(CrO427) and dichromate (Cr20727) ions in an aqueous solution, which is highly dependent on
pH.[1] In acidic conditions, the equilibrium shifts to favor the formation of the orange-red
dichromate ion, leading to the precipitation of barium dichromate.[1]

Experimental Protocol: Synthesis of Barium Dichromate
Dihydrate

This protocol describes a common solution-based method for synthesizing BaCr207-2H20.
o Preparation of Reactant Solutions:

o Prepare an aqueous solution of a soluble barium salt, such as barium chloride (BaClz) or
barium nitrate (Ba(NOs)2).

o Prepare an aqueous solution of potassium dichromate (K2Cr207).
e Precipitation:

o Acidify the barium salt solution by slowly adding a mineral acid (e.g., HCI) until the desired
pH is reached. This is critical to ensure the dichromate ion is the predominant species.[1]
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o Slowly add the potassium dichromate solution to the acidified barium salt solution with
constant stirring.

o A brownish-red precipitate of barium dichromate dihydrate will form. The reaction is:
2BaClz + Na2Cr207 + H20 - 2BaCrOa! + 2NaCl + 2HCI[8]. Note: While this source
reaction produces barium chromate, the principle of reacting a barium salt with a
dichromate solution under controlled pH is the basis for barium dichromate synthesis.

¢ Isolation and Purification:

o Allow the precipitate to settle completely.

o Separate the solid product by filtration.

o Wash the precipitate several times with deionized water to remove soluble impurities,
followed by a final wash with ethanol to facilitate drying.

e Drying:

o Dry the purified product at a low temperature (e.g., 60°C) to obtain crystalline barium
dichromate dihydrate (BaCr207-2H20).[8] Careful control over crystallization conditions
like temperature is necessary to obtain the dihydrate form.[1]
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Caption: Workflow for the synthesis of barium dichromate dihydrate.

Experimental Protocol: Dehydration for Anhydrous Form

The conversion of the dihydrate to the anhydrous form is achieved through controlled heating.
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Sample Preparation:

o Accurately weigh a sample of pure barium dichromate dihydrate in a pre-weighed
crucible.

Thermal Dehydration:
o Place the crucible in a temperature-controlled oven or furnace.

o Heat the sample to a temperature sufficient to drive off the water of crystallization (typically
above 100-120°C).[1] The exact temperature should be determined by thermogravimetric
analysis (TGA) to avoid decomposition of the dichromate ion.

Gravimetric Analysis:

o After heating, cool the crucible in a desiccator to prevent rehydration from atmospheric
moisture.

o Weigh the crucible containing the anhydrous sample.

o The mass of water lost can be calculated by the difference in weight. This allows for the
experimental verification of the two water molecules per formula unit of the dihydrate.[1]

Storage:

o Store the resulting anhydrous barium dichromate in a desiccator to maintain its hydration
state.
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Interconversion of Barium Dichromate Forms
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Caption: Reversible conversion between dihydrate and anhydrous forms.

Chemical Reactivity and Stability

The presence of water molecules in the dihydrate's crystal lattice can influence its thermal
stability. While both forms are potent oxidizing agents, the dihydrate will first lose its water upon
heating before the thermal decomposition of the dichromate anion occurs.[9]

Both forms are noted to be decomposed by water, which is characteristic of many dichromate
salts, and are soluble in acidic solutions.[5][6][7] This solubility is due to the reaction with H*
ions, which further shifts the chromate-dichromate equilibrium.
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Chromate-Dichromate Equilibrium
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Caption: pH dependence of the chromate-dichromate equilibrium.

Spectroscopic and Thermal Characterization

Differentiating between the dihydrate and anhydrous forms is readily achieved using
spectroscopic and thermal analysis techniques.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the presence of water of crystallization.
[10]

Barium Dichromate Dihydrate (Expected): The IR spectrum would exhibit characteristic
broad absorption bands corresponding to the O-H stretching vibrations of the water
molecules, typically in the region of 3000-3600 cm~*. Additionally, a peak for the H-O-H
bending vibration would be expected around 1600-1650 cm~1.

Anhydrous Barium Dichromate (Expected): The spectrum for the anhydrous form would be
devoid of the O-H and H-O-H bands seen in the dihydrate. The primary absorptions would
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correspond to the Cr-O and Cr-O-Cr vibrations of the dichromate anion.

Experimental Protocol: FTIR Spectroscopy for
Differentiation

e Sample Preparation:

o Prepare a solid sample pellet by mixing a small amount of the barium dichromate sample
(either form) with dry potassium bromide (KBr).

o Grind the mixture to a fine powder and press it into a thin, transparent disk using a
hydraulic press.

o Data Acquisition:

o Place the KBr pellet in the sample holder of an FTIR spectrometer.

o Record the infrared spectrum, typically over the range of 4000 to 400 cm~1.[10]
e Analysis:

o Analyze the resulting spectrum for the presence or absence of the characteristic broad O-
H stretching band (3000-3600 cm~1) and H-O-H bending band (1600-1650 cm~1) to
confirm the hydration state.
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Caption: Experimental workflow for identifying the hydration state.

Conclusion

The primary distinction between barium dichromate dihydrate and its anhydrous form lies in
the two molecules of water integrated into the dihydrate's crystal structure. This difference
fundamentally alters its molecular weight, crystal lattice, and thermal properties. While both are
brownish-red, acidic-soluble oxidizing agents, the dihydrate can be converted to the anhydrous
form through controlled heating. Researchers must employ characterization techniques such as
FTIR spectroscopy and thermogravimetric analysis to confirm the hydration state of their
material, as this is crucial for accurate stoichiometric calculations and ensuring predictable
reactivity in experimental protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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